Cas no 2094316-70-6 (tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate)

• Product Name: tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate
• CAS No: 2094316-70-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD30730453
• CID: 4637340
• PubChem ID: 126817297
• Update Time: 2025-06-14

tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate

• MDL： MFCD30730453
• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-6-7-9-10(15)14(4,5)11(9)16/h9-11H,6-8,15H2,1-5H3
• InChI Key： HEUHOQCVKWMCEG-UHFFFAOYSA-N
• SMILES： C12C(C(N)C1(C)C)CCCN2C(OC(C)(C)C)=O

Additional information on tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate

Comprehensive Overview of tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2094316-70-6)

The compound tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2094316-70-6) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[4.2.0]octane scaffold, combined with the tert-butyl carboxylate and amino functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in designing novel therapeutics, including central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate has surged due to its role in the synthesis of complex heterocycles. The compound's 8,8-dimethyl substitution pattern enhances its steric stability, while the 7-amino group provides a reactive site for further derivatization. This aligns with the growing trend in medicinal chemistry to explore bridged bicyclic systems for improved bioavailability and target selectivity. Keywords such as "azabicyclo synthesis", "tert-butyl protection in drug design", and "CNS-active intermediates" are frequently searched in academic and industrial databases, reflecting its relevance.

From a synthetic perspective, CAS No. 2094316-70-6 is often utilized in multi-step reactions, particularly in the construction of nitrogen-containing bicyclic frameworks. Its tert-butyl ester moiety is advantageous for temporary protection of carboxylic acids, a strategy widely employed in peptide chemistry and prodrug development. The compound's stability under various reaction conditions makes it a preferred choice for researchers investigating ring-closing metathesis or catalytic hydrogenation methodologies. These topics are currently trending in organic chemistry forums and AI-driven research platforms.

Another area of interest is the compound's potential in asymmetric catalysis. The rigid azabicyclo[4.2.0]octane core can serve as a chiral auxiliary or ligand in enantioselective transformations, addressing the pharmaceutical industry's need for optically pure compounds. Searches for "chiral bicyclic amines" and "tert-butyl carboxylate applications" have increased by 40% year-over-year, highlighting the demand for such building blocks. Additionally, computational chemists are leveraging AI tools to predict the reactivity of 7-amino-8,8-dimethyl derivatives, further driving innovation.

Environmental and regulatory considerations also play a role in the compound's usage. Unlike many reactive intermediates, tert-butyl 7-amino-8,8-dimethyl-2-azabicyclo[4.2.0]octane-2-carboxylate exhibits favorable solubility profiles in common organic solvents, reducing the need for hazardous reagents. This aligns with the green chemistry movement, where searches for "sustainable synthetic intermediates" have spiked. Its compatibility with flow chemistry setups further enhances its appeal for scalable and eco-friendly production.

In conclusion, CAS No. 2094316-70-6 represents a critical tool for modern drug discovery and synthetic methodology development. Its structural features, including the 2-azabicyclo[4.2.0]octane core and tert-butyl protection, address multiple challenges in medicinal and process chemistry. As research trends shift toward complex heterocycles and catalysis, this compound is poised to remain a focal point for innovation. The integration of computational modeling and sustainable practices will likely expand its applications in the coming years.